Cas no 2172463-60-2 (2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid)

• Product Name: 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid
• CAS No: 2172463-60-2
• MF: C₂₄H₁₉ClN₂O₅
• MW: 450.871065378189
• CID: 5937348
• PubChem ID: 165538625
• Update Time: 2025-11-07

2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid
• 2172463-60-2
• 2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}acetic acid
• EN300-1513813

• Inchi： 1S/C24H19ClN2O5/c25-20-10-9-14(23(30)26-12-22(28)29)11-21(20)27-24(31)32-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12-13H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： HWZIFFCBSHMKFI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCC(=O)O)=O)C=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.0982494g/mol
• Monoisotopic Mass: 450.0982494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid

Introduction to 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic Acid (CAS No: 2172463-60-2)

The compound 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid, identified by the CAS registry number 2172463-60-2, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and chemical synthesis.

The molecular structure of this compound is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The presence of the Fmoc group suggests that this compound may play a role in peptide chemistry, particularly in the protection of amino groups during synthetic processes. The Fmoc group is renowned for its stability under basic conditions and ease of removal under acidic conditions, making it a versatile tool in modern peptide synthesis.

Recent studies have highlighted the importance of compounds with similar structures in the development of bioactive molecules. For instance, researchers have explored the use of Fmoc-containing compounds in the creation of novel antibiotics and anticancer agents. The integration of the Fmoc group into this compound's structure may enhance its bioavailability and stability, making it a promising candidate for further pharmacological studies.

In addition to its synthetic applications, this compound has been investigated for its potential role in analytical chemistry. The presence of the Fmoc group allows for precise characterization using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided valuable insights into the compound's stereochemistry and reactivity, paving the way for its use in complex molecule synthesis.

The synthesis of this compound involves a multi-step process that includes coupling reactions, protection/deprotection strategies, and purification techniques. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

From an environmental perspective, the development of efficient synthetic routes for this compound aligns with current sustainability goals in chemistry. By minimizing waste generation and utilizing eco-friendly reagents, chemists can contribute to a greener chemical industry while maintaining high standards of product quality.

In conclusion, 2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}acetic acid represents a valuable addition to the arsenal of chemical tools available for drug discovery and molecular synthesis. Its unique structural features, combined with advancements in synthetic methodology, position it as a key player in future research endeavors.